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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926 Get Quote

Essential Safety and Handling Guide for
Ethylene Glycol-d4
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Ethylene glycol-d4. Adherence to

these procedures is critical for ensuring laboratory safety and proper disposal.

Personal Protective Equipment (PPE)
When handling Ethylene glycol-d4, it is imperative to use appropriate personal protective

equipment to prevent exposure. The recommended PPE is outlined below.
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PPE Category Recommended Equipment Specifications

Eye Protection
Safety glasses with side-

shields

Must conform to NIOSH (US)

or EN 166 (EU) standards.[1]

Hand Protection Chemical-resistant gloves

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.[1] Recommended

materials include Butyl, Nitrile,

Neoprene, and Viton.

Body Protection
Impervious clothing /

Laboratory coat

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection Air-purifying respirator

Where risk assessment shows

air-purifying respirators are

appropriate use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges as a backup to

engineering controls. If the

respirator is the sole means of

protection, use a full-face

supplied air respirator.[1]

Operational Plan for Handling Ethylene Glycol-d4
Follow this step-by-step guidance for the safe handling of Ethylene glycol-d4 from receipt to

disposal.

1. Preparation and Engineering Controls:
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Ensure a well-ventilated work area.[2][3] Use a laboratory fume hood or other mechanical

exhaust system to minimize vapor inhalation.[1][4]

Confirm that an eyewash station and safety shower are readily accessible and in good

working order.[4]

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

2. Handling the Chemical:

Don the appropriate PPE as specified in the table above.

Avoid contact with skin and eyes.[1][5]

Avoid inhalation of vapor or mist.[1][5]

Keep the container tightly closed when not in use.[5]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1][3]

3. In Case of a Spill:

Evacuate personnel from the immediate area.

Eliminate all ignition sources.[4]

Use personal protective equipment, including respiratory protection.[1][5]

Absorb the spill with an inert, non-combustible material such as sand or earth.[4][5][6]

Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[1][5]

Do not let the product enter drains.[1][5]

Ventilate the area and wash the spill site after material pickup is complete.[6]

4. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Consult a physician if irritation persists.[1][5]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[1][5][7]

Disposal Plan
Ethylene glycol-d4 must be disposed of as hazardous waste. Improper disposal can pose

serious environmental and health risks.[8]

Collection: Collect waste Ethylene glycol-d4 in a suitable, closed, and clearly labeled

container.[1][8] The container must be marked with the words "Hazardous Waste," the name

and address of the business, and the date waste accumulation began.[9]

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials.

Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose

of the material.[5][9] Adhere to all local, state, and federal regulations for hazardous waste

disposal.[3] Do not pour down the drain or into any water sources.[8][9]

Emergency Workflow
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Caption: Workflow for safe handling of Ethylene glycol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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